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Compound of Interest

Compound Name: 2-(2-acetylphenoxy)acetic Acid

Cat. No.: B160630

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles of phenoxyacetic acid
derivatives in medicinal chemistry, focusing on their synthesis, pharmacological activities, and
structure-activity relationships. It is designed to serve as a valuable resource for researchers
and professionals involved in drug discovery and development.

Introduction

Phenoxyacetic acid and its derivatives represent a versatile class of organic compounds with a
wide range of applications in medicinal chemistry. The core structure, characterized by a
phenyl ring linked to an acetic acid moiety through an ether bond, serves as a key
pharmacophore in numerous therapeutic agents. These compounds have garnered significant
attention due to their diverse biological activities, including anti-inflammatory, antimicrobial,
anticancer, and anticonvulsant properties.[1] The relative ease of synthesis and the ability to
readily modify the core structure have made phenoxyacetic acid derivatives attractive scaffolds
for the development of novel drugs.[1]

Synthesis of Phenoxyacetic Acid Derivatives

The synthesis of phenoxyacetic acid derivatives is typically straightforward, often involving the
Williamson ether synthesis. A common synthetic route involves the reaction of a substituted
phenol with an a-haloacetic acid ester, followed by hydrolysis of the ester to yield the desired
carboxylic acid.
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General Synthetic Workflow

The following diagram illustrates a general workflow for the synthesis of phenoxyacetic acid
derivatives.
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Step 2: Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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